Cas no 2228473-60-5 (3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol
• CAS No: 2228473-60-5
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 5999060
• PubChem ID: 165660393
• Update Time: 2025-10-25

3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol
• 2228473-60-5
• EN300-1924858

• Inchi： 1S/C10H13BrN2O3/c1-10(5-12,6-14)8-3-2-7(11)4-9(8)13(15)16/h2-4,14H,5-6,12H2,1H3
• InChI Key： DNKYWXJDOLWTHL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(C)(CO)CN

Computed Properties

• Exact Mass: 288.01095g/mol
• Monoisotopic Mass: 288.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol

Comprehensive Overview of 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol (CAS No. 2228473-60-5)

The compound 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol (CAS No. 2228473-60-5) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 4-bromo-2-nitrophenyl group and a 2-methylpropan-1-ol backbone, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol is its versatility. The presence of both amino and nitro functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of modern drug development, where researchers seek to optimize pharmacokinetics and target specificity. The bromo substituent further enhances its reactivity, making it a promising candidate for cross-coupling reactions.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by advancements in personalized medicine and the need for more efficient synthetic routes. 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol aligns with these trends, as its structural motifs are commonly found in bioactive molecules. For instance, similar compounds have been explored for their potential in treating neurological disorders and inflammatory conditions, topics that frequently appear in AI-driven literature searches and scientific databases.

The synthesis of 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol typically involves multi-step organic reactions, including halogenation and reduction processes. Researchers often highlight the importance of optimizing reaction conditions to achieve high yields and purity, a topic that garners significant attention in organic chemistry forums and academic discussions. The compound's CAS No. 2228473-60-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and publications.

From an industrial perspective, 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol is gaining traction as a building block for high-value chemicals. Its compatibility with green chemistry principles, such as solvent-free reactions and catalytic methods, resonates with the growing emphasis on sustainable synthesis. This aligns with broader environmental concerns and regulatory pressures, which are frequently searched topics in scientific and policy circles.

In conclusion, 3-amino-2-(4-bromo-2-nitrophenyl)-2-methylpropan-1-ol (CAS No. 2228473-60-5) represents a compelling area of research with wide-ranging applications. Its structural complexity and functional diversity make it a focal point for innovations in drug design, material science, and catalysis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.